Cas no 153341-05-0 ([1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro-)

[1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro- structure
153341-05-0 structure
Product Name:[1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro-
CAS No:153341-05-0
MF:C15H7N3O12
MW:421.228984117508
CID:159438
PubChem ID:3025853
Update Time:2025-04-19

[1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,4,6-tricarboxylicacid, 2',4',6'-trinitro-
    • 2-(2,4,6-trinitrophenyl)benzene-1,3,5-tricarboxylic acid
    • 2,4,6-Trinitro-2',4',6'-tricarboxybiphenyl
    • DTXSID30165313
    • 153341-05-0
    • Inchi: 1S/C15H7N3O12/c19-13(20)5-1-7(14(21)22)11(8(2-5)15(23)24)12-9(17(27)28)3-6(16(25)26)4-10(12)18(29)30/h1-4H,(H,19,20)(H,21,22)(H,23,24)
    • InChI Key: JZSLAHQVOVJZJL-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(=O)O)C=C(C(=O)O)C=1C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 421.00291
  • Monoisotopic Mass: 421.002973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 720
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 249
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.848
  • Boiling Point: 626.6°C at 760 mmHg
  • Flash Point: 254.1°C
  • Refractive Index: 1.733
  • PSA: 241.32
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